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Compound of Interest

Compound Name: Azinphos-ethyl D10

Cat. No.: B15352227

Technical Guide: Azinphos-ethyl D10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of the deuterated organophosphate, Azinphos-ethyl D10. This information is critical
for its use as an internal standard in analytical chemistry, particularly in residue analysis of food
and environmental samples. The data presented is compiled from various scientific sources
and is intended to support research and development activities.

Core Physical and Chemical Properties

Azinphos-ethyl D10 is the deuterated analog of Azinphos-ethyl, a broad-spectrum
organophosphate insecticide. The deuterium labeling makes it an ideal internal standard for
mass spectrometry-based analytical methods, as it is chemically identical to the parent
compound but has a distinct mass-to-charge ratio.

General and Chemical Properties of Azinphos-ethyl D10
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Property Value

Source

0,0-Di(ethyl-d5) S-(4-oxo-
Chemical Name 1,2,3-benzotriazin-3(4H)-
yl)methyl phosphorodithioate

[1]

Azinphos-ethyl D10, Azinphos

Synenyms Ethyl D10 (di(ethyl D5)) ]
CAS Number 2732916-08-2 [1]
Molecular Formula C12HeD10N303PS:2 [1]
Molecular Weight 355.44 g/mol [1]
Unlabelled CAS Number 2642-71-9 (Azinphos-ethyl) [1]

Physical Properties of Azinphos-ethyl (Non-deuterated)

Data for the physical properties of the deuterated form are not readily available. The following

table summarizes the known physical properties of the non-deuterated Azinphos-ethyl, which

are expected to be very similar to its D10 analog.
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Property Value Source

) Colorless crystals or sand-like
Physical State i [2][3]
soli

Melting Point 50-53 °C (122-127 °F) [4][5]16]

111 °C at 0.001 mmHg

Boiling Point (Decomposes at higher [21[7]
temperatures)
Vapor Pressure 2.2 x 1077 mmHg at 20 °C [3]

Very slightly soluble in water.
Solubility Soluble in 2-propanol and [2][3]
other organic solvents.

Thermo-stable but readily
Stability hydrolyzed by alkali. Relatively  [2]
stable in acidic media.

Experimental Protocols

Detailed experimental protocols for the determination of the physical and chemical properties of
Azinphos-ethyl D10 are not publicly available as it is primarily a commercial analytical
standard. However, standard laboratory procedures for determining these properties are well-
established.

Melting Point Determination (Capillary Method)

A common method for determining the melting point of a crystalline solid is the capillary
method.[8][9][10]

o Sample Preparation: A small amount of the dry, powdered Azinphos-ethyl D10 is packed
into a thin-walled capillary tube, typically to a height of 2-3 mm.

o Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a
heated block or oil bath with a thermometer or an electronic temperature sensor.
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e Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample and the heating medium.

» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid has turned into a clear liquid (completion of melting)
are recorded. This range is reported as the melting point. For a pure substance, this range is
typically narrow (0.5-1.0 °C).[8]

High-Performance Liquid Chromatography (HPLC)
Analysis

HPLC is a standard technique for verifying the purity and concentration of analytical standards
like Azinphos-ethyl D10.

A published method for the analysis of Azinphos-ethyl involves the use of a mixed-mode HPLC
column.[10]

Column: Obelisc R (4.6 x 150 mm, 5 pm)

Mobile Phase: 40% Acetonitrile, 60% Ammonium formate buffer (20 mM, pH 3.0)

Flow Rate: 1.0 mL/min

Detection: UV at 250 nm

This method is compatible with mass spectrometry (LC/MS), which would be necessary to
differentiate between the deuterated and non-deuterated forms.

Mechanism of Action: Acetylcholinesterase
Inhibition
As an organophosphate, the primary mechanism of toxicity for Azinphos-ethyl is the inhibition

of the enzyme acetylcholinesterase (AChE).[7][11][12] Azinphos-ethyl D10, being chemically
identical to its non-deuterated counterpart, is expected to exhibit the same mechanism.

The following diagram illustrates the signaling pathway of acetylcholinesterase and its inhibition
by an organophosphate like Azinphos-ethyl.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b15352227?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://emedicine.medscape.com/article/167726-overview
https://www.epa.gov/sites/default/files/documents/rmpp_6thed_ch5_organophosphates.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10611379/
https://www.benchchem.com/product/b15352227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cholinergic Synapse

Binds to Acetylcholine Receptor L P>| Postsynaptic Neuron
Acetylcholine (ACh)
Hydrolyzed by

\ Produces .
Gcetylcholinesterase (AChED P| Choline + Acetate

»

Inhibition by Azinphos-ethyl

Irreversibly Binds to
Phosphorylated AChE (Inactive)
Azinphos-ethyl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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